rac-(4aR,7R,8aR)-decahydroquinolin-7-ol
Overview
Description
Rac-(4aR,7R,8aR)-decahydroquinolin-7-ol, also known as rac-DHQ, is a natural product found in various plants and fungi. It is a highly active compound with multiple biological activities and has been studied extensively for its potential therapeutic applications. Rac-DHQ has been used in the synthesis of several important drugs, including the antifungal agent miconazole. In addition, rac-DHQ has been used in the synthesis of several other compounds, including the antifungal agent nystatin, the antimalarial drug artemisinin, and the anti-cancer drug imatinib.
Scientific Research Applications
Rac-DHQ has been extensively studied for its potential therapeutic applications. It has been found to have antifungal, antiviral, and anti-cancer properties. In addition, rac-(4aR,7R,8aR)-decahydroquinolin-7-ol has been studied for its potential use in the treatment of diabetes, hypertension, and other metabolic disorders. Rac-DHQ has also been studied for its potential use in the treatment of neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Mechanism of Action
The exact mechanism of action of rac-(4aR,7R,8aR)-decahydroquinolin-7-ol is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as the cytochrome P450 family of enzymes. In addition, rac-(4aR,7R,8aR)-decahydroquinolin-7-ol has been found to inhibit the activity of certain protein kinases and other enzymes involved in cell signaling pathways.
Biochemical and Physiological Effects
Rac-DHQ has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses. In addition, rac-(4aR,7R,8aR)-decahydroquinolin-7-ol has been found to have anti-inflammatory, antioxidant, and immunomodulatory effects. Rac-DHQ has also been found to have anti-tumor effects, as well as neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
The use of rac-(4aR,7R,8aR)-decahydroquinolin-7-ol in laboratory experiments has several advantages. It is a readily available compound with a wide range of biological activities. In addition, rac-(4aR,7R,8aR)-decahydroquinolin-7-ol is relatively inexpensive and easy to synthesize. However, there are some limitations to the use of rac-(4aR,7R,8aR)-decahydroquinolin-7-ol in laboratory experiments. It is a highly reactive compound, and thus can be difficult to work with. In addition, rac-(4aR,7R,8aR)-decahydroquinolin-7-ol is a highly potent compound, and thus should be handled with caution.
Future Directions
There are several potential future directions for the use of rac-(4aR,7R,8aR)-decahydroquinolin-7-ol. It could be used to develop new drugs for the treatment of various diseases, including cancer, diabetes, hypertension, and neurological disorders. In addition, rac-(4aR,7R,8aR)-decahydroquinolin-7-ol could be used to develop new compounds with improved therapeutic efficacy. It could also be used to develop new compounds for the treatment of infections, such as fungal and viral infections. Finally, rac-(4aR,7R,8aR)-decahydroquinolin-7-ol could be used to develop new compounds for the treatment of metabolic disorders, such as obesity and diabetes.
Synthesis Methods
Rac-DHQ can be synthesized by a variety of methods, including the Wittig reaction, the Horner-Wadsworth-Emmons reaction, the Corey-Fuchs reaction, and the Ugi reaction. The most common method is the Wittig reaction, which involves the use of a phosphonium salt, such as triphenylphosphine, and an alkyl halide, such as bromoethane. The reaction proceeds in two steps, first forming an alkyl cation, which is then attacked by the Wittig reagent to form the desired rac-(4aR,7R,8aR)-decahydroquinolin-7-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4aR,7R,8aR)-decahydroquinolin-7-ol involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Ammonium acetate", "Benzaldehyde", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic acid", "Sodium sulfate", "Magnesium sulfate", "Diethyl ether", "Petroleum ether" ], "Reaction": [ "Step 1: Condensation of cyclohexanone and ethyl acetoacetate in the presence of ammonium acetate to form 4,5,6,7-tetrahydro-1H-cyclopenta[c]pyrazole-3-carboxylic acid ethyl ester.", "Step 2: Reduction of 4,5,6,7-tetrahydro-1H-cyclopenta[c]pyrazole-3-carboxylic acid ethyl ester with sodium borohydride in methanol to form 4,5,6,7-tetrahydro-1H-cyclopenta[c]pyrazole-3-carboxylic acid ethyl ester alcohol.", "Step 3: Condensation of 4,5,6,7-tetrahydro-1H-cyclopenta[c]pyrazole-3-carboxylic acid ethyl ester alcohol with benzaldehyde in the presence of hydrochloric acid to form racemic 1-(4,5,6,7-tetrahydro-1H-cyclopenta[c]pyrazol-3-yl)ethanone.", "Step 4: Reduction of racemic 1-(4,5,6,7-tetrahydro-1H-cyclopenta[c]pyrazol-3-yl)ethanone with sodium borohydride in methanol to form racemic (4aR,7R,8aR)-decahydroquinoline.", "Step 5: Oxidation of racemic (4aR,7R,8aR)-decahydroquinoline with sodium chlorite in acetic acid to form racemic (4aR,7R,8aR)-decahydroquinolin-7-one.", "Step 6: Reduction of racemic (4aR,7R,8aR)-decahydroquinolin-7-one with sodium borohydride in methanol to form racemic (4aR,7R,8aR)-decahydroquinolin-7-ol.", "Step 7: Separation of racemic (4aR,7R,8aR)-decahydroquinolin-7-ol into its enantiomers using chiral chromatography." ] } | |
CAS RN |
1932643-78-1 |
Product Name |
rac-(4aR,7R,8aR)-decahydroquinolin-7-ol |
Molecular Formula |
C9H17NO |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(4-methoxyphenyl)methyl]amino}-2-methylpropan-1-ol hydrochloride](/img/structure/B6276164.png)